Cas no 1378259-48-3 (8-Bromo-2,4-dimethylquinolin-7-ol)
8-Bromo-2,4-dimethylquinolin-7-ol Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-2,4-dimethylquinolin-7-ol
-
- Inchi: 1S/C11H10BrNO/c1-6-5-7(2)13-11-8(6)3-4-9(14)10(11)12/h3-5,14H,1-2H3
- InChI Key: XPYZMLUSHGHMGT-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2C1=NC(C)=CC=2C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 212
- XLogP3: 3.3
- Topological Polar Surface Area: 33.1
8-Bromo-2,4-dimethylquinolin-7-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM257937-1g |
8-Bromo-2,4-dimethylquinolin-7-ol |
1378259-48-3 | 97% | 1g |
$594 | 2022-06-13 | |
| Chemenu | CM257937-1g |
8-Bromo-2,4-dimethylquinolin-7-ol |
1378259-48-3 | 97% | 1g |
$561 | 2021-08-18 | |
| Chemenu | CM257937-5g |
8-Bromo-2,4-dimethylquinolin-7-ol |
1378259-48-3 | 97% | 5g |
$1346 | 2021-08-18 | |
| Chemenu | CM257937-10g |
8-Bromo-2,4-dimethylquinolin-7-ol |
1378259-48-3 | 97% | 10g |
$1772 | 2021-08-18 |
8-Bromo-2,4-dimethylquinolin-7-ol Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 8-Bromo-2,4-dimethylquinolin-7-ol
8-Bromo-2,4-dimethylquinolin-7-ol: A Comprehensive Overview
The compound 8-Bromo-2,4-dimethylquinolin-7-ol (CAS No. 1378259-48-3) is a structurally complex and intriguing organic molecule belonging to the class of quinoline derivatives. Quinoline derivatives have long been of interest in various fields, including pharmaceuticals, agrochemicals, and materials science, due to their unique electronic properties and diverse biological activities. This particular compound has garnered attention in recent years due to its potential applications in drug discovery and its role as a building block in advanced organic synthesis.
The molecular structure of 8-Bromo-2,4-dimethylquinolin-7-ol consists of a quinoline ring system with substituents at positions 2, 4, 7, and 8. The bromine atom at position 8 and the hydroxyl group at position 7 are key functional groups that contribute to its reactivity and biological activity. The methyl groups at positions 2 and 4 add steric bulk and influence the molecule's electronic properties. This combination of functional groups makes 8-Bromo-2,4-dimethylquinolin-7-ol a versatile compound with potential for further functionalization and exploration in various chemical reactions.
Recent studies have highlighted the importance of quinoline derivatives like 8-Bromo-2,4-dimethylquinolin-7-ol in the development of new pharmaceutical agents. For instance, researchers have investigated its role as a precursor for synthesizing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. The presence of the bromine atom at position 8 facilitates nucleophilic substitution reactions, enabling the introduction of various bioactive moieties into the molecule. This makes it an attractive candidate for medicinal chemists seeking to design drugs with enhanced efficacy and selectivity.
In addition to its pharmaceutical applications, 8-Bromo-2,4-dimethylquinolin-7-ol has shown promise in the field of materials science. Its aromatic ring system and substituents endow it with unique electronic properties that are being explored for use in organic electronics. Recent research has focused on its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The hydroxyl group at position 7 can act as a site for further functionalization, allowing for the creation of tailored materials with specific electronic characteristics.
The synthesis of 8-Bromo-2,4-dimethylquinolin-7-ol involves a multi-step process that typically begins with the preparation of quinoline derivatives through cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has been reported to improve yields and reduce reaction times in key steps such as nucleophilic substitution or oxidation reactions.
One area where 8-Bromo-2,4-dimethylquinolin-7-ol has shown significant potential is in the development of enzyme inhibitors. Researchers have demonstrated that this compound can inhibit certain proteases involved in disease pathways such as cancer progression or neurodegenerative disorders. The bromine atom at position 8 plays a critical role in binding interactions with enzyme active sites, making it a valuable lead compound for drug discovery efforts.
Moreover, 8-Bromo-2,4-dimethylquinolin-7-ol has been utilized as a chiral building block in asymmetric synthesis strategies. Its chiral center at position 7 can be exploited to construct enantiomerically enriched compounds with desired stereochemistry. This approach has been particularly useful in synthesizing complex natural products or bioactive molecules that require high enantioselectivity.
In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 8-Bromo-2,4-dimethylquinolin
1378259-48-3 (8-Bromo-2,4-dimethylquinolin-7-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)